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Compound of Interest

Compound Name:
Methyl 4-(2-methoxy-2-

oxoethyl)-3-nitrobenzoate

Cat. No.: B140357 Get Quote

Overall Synthesis Pathway
The synthesis is a four-step process starting from methyl benzoate. The initial step is the

electrophilic nitration of the benzene ring to introduce a nitro group at the meta position. This is

followed by a bromination at the 4-position. The crucial carbon-carbon bond formation is then

achieved via a Heck reaction, and the final step involves the reduction of the double bond.

To cite this document: BenchChem. ["Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate"
synthesis pathway from methyl benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140357#methyl-4-2-methoxy-2-oxoethyl-3-
nitrobenzoate-synthesis-pathway-from-methyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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